Imidazo[1,2-a]pyrazine-3-carbaldehyde

• IUPAC Name: imidazo[1,2-a]pyrazine-3-carbaldehyde
• InChI: InChI=1S/C7H5N3O/c11-5-6-3-9-7-4-8-1-2-10(6)7/h1-5H
• InChI Key: FTYAMGYSJHEZQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2C=N1)C=O
• Molecular Formula: C7H5N3O
• DSSTOX Substance ID: DTXSID00545527
• Molecular Weight: 147.13 g/mol
• CAS RN: 106012-58-2

Description

Synthesis Analysis

The synthesis of Imidazo[1,2-a]pyrazine-3-carbaldehyde can be accomplished through various methods. One approach involves "water-mediated" hydroamination and silver-catalyzed aminooxygenation, which allows for the efficient synthesis of the compound without any deliberate addition of a catalyst. This method is notable for its use of aqueous conditions and acetonitrile as a solvent, producing imidazo[1,2-a]pyridine-3-carbaldehydes in moderate to good yields (Darapaneni Chandra Mohan et al., 2013). Additionally, an iodine-mediated intramolecular heteroannulation approach has been developed for constructing the imidazo[1,2-a]pyrazinone core, offering a metal-free protocol for accessing diversely functionalized imidazo[1,2-a]pyrazinone-3-carbaldehydes (N. Mishra et al., 2013).

Molecular Structure Analysis

The molecular structure of Imidazo[1,2-a]pyrazine-3-carbaldehyde is characterized by the presence of an imidazo[1,2-a]pyrazine core with a carbaldehyde group attached at the third position. This structural arrangement provides a reactive site for various chemical transformations, enabling the compound to participate in a wide range of organic reactions. The compound's structure has been extensively studied using techniques such as X-ray crystallography, providing detailed insights into its conformation and reactivity (M. Adib et al., 2008).

Scientific Research Applications

• Synthesis and Biological Applications : Imidazo[1,2-a]pyrazines are noted for their diverse biological activities and potential in drug development, with advancements in synthetic methods enhancing their applicability (Goel, Luxami, & Paul, 2015).

• Therapeutic Potential : These compounds have shown uterine-relaxing, antibronchospastic, and cardiac-stimulating properties, suggesting potential therapeutic applications in various medical conditions (Sablayrolles et al., 1984).

• Chemical Functionalization : Palladium-catalyzed one-pot selective functionalization of imidazo[1,2-a]pyrazines enables the design of biologically relevant compounds in this series (Gembus et al., 2012).

• Diverse Substitution : A metal-free iodine-mediated approach allows for the efficient construction of diversely substituted imidazo[1,2-a]pyrazinone cores, enabling diverse functionalization (Mishra et al., 2013).

• Inotropic and Vasodilatory Properties : Changes in nitrogen position of imidazo[1,2-a]pyrazines significantly affect their inotropic and vasodilatory properties, offering potential treatments for conditions like congestive heart failure (Spitzer et al., 1988).

• Bronchodilatory and Cyclic Nucleotide Phosphodiesterase Inhibition : New imidazo[1,2-a]pyrazine derivatives show higher bronchodilatory and cyclic nucleotide phosphodiesterase inhibitory activities, suggesting potential in respiratory therapies (Vitse et al., 1999).

• Antitumor Activity : Imidazo[1,2-a]pyrazine-coumarin hybrids exhibit promising in vitro antitumor activity, hinting at their potential in cancer treatment (Goel, Luxami, & Paul, 2015).

• Luminescence : These compounds exhibit bioluminescence and chemiluminescence, offering potential applications in bioassays and biosensors (Teranishi, 2007).

• Anti-inflammatory and Analgesic Activities : Imidazo[1,2-a]pyrazine derivatives have shown promising anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities, suggesting their use in pain and inflammation management (Abignente et al., 1981).

• Potential Anticancer Agents : Studies on imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, related to imidazo[1,2-a]pyrazine, suggest potential as anticancer agents, though more research is needed to confirm their biological activity (Temple et al., 1987).

• Cytotoxic Effects Against Cancer Cell Lines : Imidazo[1,2-a]pyrazine-based inhibitors show cytotoxic effects against cancer cell lines, indicating their potential in oncology (Myadaraboina et al., 2010).

Safety And Hazards

• Storage Temperature : Room temperature (RT) .

Future Directions

For more detailed information, refer to the relevant research articles . 🌟

Synthesis routes and methods

Procedure details

Imidazo[1,2-a]-pyrazine (0.30 g, 2.5 mmol) was dissolved in anhydrous DMF (10.0 mL) and added to a preformed solution of phosphorous oxychloride (0.26 mL, 2.8 mmol) in anhydrous DMF (10.0 mL). The solution was allowed to stir 72 h under nitrogen at RT. The solution was then poured into water (100 mL) and residual organics extracted with diethyl ether (3×30 mL). The remaining aqueous portion was concentrated to dryness under a nitrogen stream to yield the title compound (0.050 g). MS (ESI+) for m/z 148 (M+H)+.

Citations

Synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyrimidine derivatives

AV Borisov, AA Tolmachev, OA Zavada… - Chemistry of …, 2013 - Springer

Synthetic approaches to the construction of bicyclic systems containing the imidazole nucleus have been considered. Methods for obtaining derivatives of imidazo[1,2-a]pyrazine and …

Number of citations: 9 link.springer.com